2,5-dimethyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[(1-pyridin-4-yltriazol-4-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C15H15N5O2/c1-10-7-14(11(2)22-10)15(21)17-8-12-9-20(19-18-12)13-3-5-16-6-4-13/h3-7,9H,8H2,1-2H3,(H,17,21)
• InChI Key: LHNFNBNBHZXBIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

2,5-dimethyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2 and its molecular weight is 297.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis : Various compounds structurally related to 2,5-dimethyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide have been synthesized and characterized. This includes synthesizing derivatives such as N-alkylated 1,2,4-triazoles and 1,3,4-oxadiazoles based on related compounds (El-Essawy & Rady, 2011).

• Structural Analysis : In-depth structural analysis of similar compounds has been carried out using techniques like crystallography and spectroscopy. For example, the synthesis, characterization, and computational study of related pyrrole derivatives have been conducted (Singh, Rawat, & Sahu, 2014).

Biological Activity

• Antiprotozoal Activity : Some compounds with a similar structure have shown significant antiprotozoal activity. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines exhibited strong DNA affinities and promising in vitro and in vivo activities against protozoal pathogens (Ismail et al., 2004).

• Anticancer and Anti-inflammatory Properties : Certain pyrazolopyrimidines derivatives, which are structurally related, have shown potential as anticancer and anti-5-lipoxygenase agents, indicating a possible avenue for research into the anti-inflammatory and antineoplastic properties of these compounds (Rahmouni et al., 2016).

Chemical Reactions and Properties

• Chemical Reactivity : The reactivity of related compounds under different conditions has been studied, such as the acid-catalyzed reactions leading to isomerization and formation of derivatives like 2-furylacetone (Yamaoka et al., 1980).

• Complex Formation with DNA : Analogous compounds like 2,5-bis(4-guanylphenyl)furan have been studied for their ability to bind to DNA, offering insights into the potential DNA-binding properties of similar compounds (Laughton et al., 1995).

• Oxidation Chemistry : Understanding the oxidation chemistry of related compounds, like 3,7-dimethyluric acid, can provide insights into the chemical behavior of 2,5-dimethyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-3-carboxamide under oxidative conditions (Chen & Dryhurst, 1984).